Cas no 14448-67-0 (2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride)

• Product Name: 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride
• CAS No: 14448-67-0
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 903572
• PubChem ID: 78041
• Update Time: 2025-10-28

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride
• 3-METHYL-2-BENZOTHIAZOLINONE HYDRAZONE HYDROCHLORIDE
• 2(3H)-Benzothiazolone,3-methyl-,hydrazone,hydrochloride
• 2-Benzothiazolinone,3-methyl-,hydrazone,hydrochloride
• 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]t
• 3-Methyl-2(3H)-benzothiazolonehydrazonehydrochloride
• 3-Methyl-2-benzothiazolinone hydrazone HCI
• 3-METHYL-2-BENZOTHIAZOLINONE HYDRAZONE HCL
• 3-Methyl-2-BenzothiazolinoneHydrazoneHcl(Mbth)
• 3-Methylbenzothiazol-2(3H)-onehydrazoneHCl
• 3-METHYLBENZOTHIAZOL-2-ONE HYDRAZONE HYDROCHLORIDE
• MBTH HCL
• Besthorn’shydrazonehydrochloride
• AKOS028108517
• (3-methyl-1,3-benzothiazol-2-ylidene)hydrazine;hydrochloride
• 2,3-dihydro-3-methyl-2-benzothiazolone hydra-zone hydrochloride
• 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, hydrochloride (1:1); 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, monohydrochloride (9CI); 2-Benzothiazolinone, 3-methyl-, hydrazone, monohydrochloride (8CI); 2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothi
• 14448-67-0
• (2Z)-2-HYDRAZINYLIDENE-3-METHYL-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• (2E)-2-HYDRAZINYLIDENE-3-METHYL-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• 3-Methyl-2-Benzothiazolinonehydrazone HCl
• 2,3-dihydro-3-methyl-2-benzothiazolone hydrazone hydrochloride
• DA-19048
• 3-Methyl-2-benzothiazolone hydrazone hydrochloride
• DTXSID60884060
• 4338-98-1
• (Z)-(3-methyl-1,3-benzothiazol-2-ylidene)hydrazine;hydrochloride
• 149022-15-1
• DB-042735
• 2(3H)-Benzothiazolone, 3-methyl-, hydrazone, monohydrochloride
• M0160
• BCP11674
• (Z)-2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride
• NS00081715

• Inchi： 1S/C8H9N3S.ClH/c1-11-6-4-2-3-5-7(6)12-8(11)10-9;/h2-5H,9H2,1H3;1H
• InChI Key： OEZPVSPULCMUQB-UHFFFAOYSA-N
• SMILES： Cl.S1C(=NN)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 215.02800
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: White powder
• PSA: 71.55000
• LogP: 2.51650
• Solubility: Soluble in water, slightly soluble in ethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride (CAS No. 14448-67-0)

The compound 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride, identified by the CAS registry number 14448-67-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a benzo[d]thiazole ring system with a hydrazono group at position 2 and a methyl group at position 3. The hydrochloride salt form indicates that this compound is commonly used in its protonated form, which enhances its solubility and stability for various applications.

Recent studies have highlighted the potential of 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The hydrazono group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be converted into potent inhibitors of certain kinases involved in cancer cell proliferation.

The synthesis of CAS No. 14448-67-0 involves a multi-step process that typically begins with the preparation of the corresponding hydrazine derivative. The reaction sequence often includes condensation reactions, followed by acid-mediated cyclization to form the thiazole ring system. The optimization of reaction conditions, such as temperature and pH, has been extensively studied to improve yield and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product, ensuring its structural integrity and quality.

In terms of applications, 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride has found utility in various fields beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals and materials science applications. For example, researchers have investigated its role in developing novel materials for optoelectronic devices due to its unique electronic properties. Additionally, this compound has been explored as a potential candidate for catalytic processes, where its sulfur-containing structure contributes to enhanced catalytic activity.

The latest advancements in computational chemistry have further expanded our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more efficient design of derivatives with desired functionalities. Furthermore, machine learning algorithms have been employed to predict its bioavailability and toxicity profiles, which are critical factors in drug development.

In conclusion, 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole hydrochloride (CAS No. 14448-67-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.